Cas no 16954-05-5 (4,5-Dibromo-1,2-dimethyl-1H-imidazole)
16954-05-5 structure
Product Name:4,5-Dibromo-1,2-dimethyl-1H-imidazole
CAS No:16954-05-5
MF:C5H6Br2N2
MW:253.922539234161
MDL:MFCD02179518
CID:158273
PubChem ID:303178
Update Time:2025-04-19
4,5-Dibromo-1,2-dimethyl-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 4,5-Dibromo-1,2-dimethyl-1H-imidazole
- 1H-Imidazole,4,5-dibromo-1,2-dimethyl-
- 4,5-dibromo-1,2-dimethylimidazole
- NSC 191261
- 1,2-Dimethyl-4,5-dibromo-1H-imidazole
- CS-0152843
- NSC191261
- AS-63426
- EN300-719565
- NSC-191261
- 16954-05-5
- SCHEMBL12359853
- FT-0733507
- AMY11930
- J-010556
- A882084
- SY041696
- AB11301
- F17283
- AKOS015834956
- DTXSID40307444
- MFCD02179518
- DA-16762
-
- MDL: MFCD02179518
- Inchi: 1S/C5H6Br2N2/c1-3-8-4(6)5(7)9(3)2/h1-2H3
- InChI Key: IRPMMLNFWNJAMH-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(C)N1C)Br
Computed Properties
- Exact Mass: 251.89000
- Monoisotopic Mass: 251.89
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 109
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 17.8A^2
Experimental Properties
- Color/Form: No data avaiable
- Density: 2.06±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 88-90 ºC (water )
- Boiling Point: 331.3°Cat760mmHg
- Flash Point: 154.2°C
- Refractive Index: 1.647
- Solubility: Slightly soluble (6.9 g/l) (25 º C),
- PSA: 17.82000
- LogP: 2.25350
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
4,5-Dibromo-1,2-dimethyl-1H-imidazole Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
- Safety Term:S26-36/37/39
- Risk Phrases:R36/37/38
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5-Dibromo-1,2-dimethyl-1H-imidazole Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4,5-Dibromo-1,2-dimethyl-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM187427-100g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole |
16954-05-5 | 95% | 100g |
$400 | 2021-08-05 | |
| Apollo Scientific | OR10433-5g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole |
16954-05-5 | 98+% | 5g |
£29.00 | 2025-02-19 | |
| Apollo Scientific | OR10433-25g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole |
16954-05-5 | 98+% | 25g |
£95.00 | 2025-02-19 | |
| Chemenu | CM187427-5g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole |
16954-05-5 | 95%+ | 5g |
$64 | 2023-01-19 | |
| Chemenu | CM187427-25g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole |
16954-05-5 | 95%+ | 25g |
$190 | 2023-01-19 | |
| abcr | AB150327-1 g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole; 98% |
16954-05-5 | 1 g |
€76.00 | 2023-07-20 | ||
| abcr | AB150327-5 g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole; 98% |
16954-05-5 | 5 g |
€144.00 | 2023-07-20 | ||
| abcr | AB150327-25 g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole; 98% |
16954-05-5 | 25 g |
€348.00 | 2023-07-20 | ||
| abcr | AB150327-100 g |
4,5-Dibromo-1,2-dimethyl-1H-imidazole; 98% |
16954-05-5 | 100 g |
€807.00 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D859647-1g |
4,5-Dibromo-1,2-Dimethyl-1H-Imidazole |
16954-05-5 | ≥98% | 1g |
173.70 | 2021-05-17 |
4,5-Dibromo-1,2-dimethyl-1H-imidazole Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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